molecular formula Cl4Ta B085032 Tantalum chloride (TaCl4) CAS No. 13569-72-7

Tantalum chloride (TaCl4)

Cat. No. B085032
CAS RN: 13569-72-7
M. Wt: 322.8 g/mol
InChI Key: JYIFRKSFEGQVTG-UHFFFAOYSA-J
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Description

Tantalum chloride (TaCl4) is a compound of tantalum and chlorine . It is a non-stoichiometric compound with a range of composition from TaCl2.9 to TaCl3.1 . It is an excellent water-soluble crystalline Tantalum source for uses compatible with chlorides .


Synthesis Analysis

Tantalum (III) chloride is formed by reducing tantalum (V) chloride with tantalum metal. This is done by heating tantalum (III) chloride to 305 °C, passing the vapour over tantalum foil at 600°, and condensing the trichloride at 365 °C . The trichloride can also be prepared by thermal decomposition of TaCl4, with removal of volatile TaCl5 .


Molecular Structure Analysis

TaCl4 crystallizes in the monoclinic C2/m space group. The structure is one-dimensional and consists of two TaCl4 ribbons oriented in the (0, 1, 0) direction. Ta4+ is bonded to six Cl1- atoms to form edge-sharing TaCl6 octahedra .


Chemical Reactions Analysis

During the dissolution of TaCl4 in water, only part of the titanium(IV) chloride hydrolyzes. Aqueous solutions with up to 60 wt % TaCl4 contain unhydrolyzed TaCl4 species .


Physical And Chemical Properties Analysis

The calculated bulk crystalline density of TaCl4 is 3.58 g/cm3 . It has a band gap of 1.226 eV . It is insoluble in room temperature water, or dilute acid, but dissolves in boiling water .

Mechanism of Action

While the exact mechanism of action for TaCl4 is not explicitly mentioned in the search results, it’s worth noting that similar compounds like TiCl4 operate as a non-consumable catalyst, allowing for the use of sub-stoichiometric quantities relative to the substrate .

Safety and Hazards

Tantalum (V) Chloride is considered hazardous. It can cause acute inhalation toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs include the respiratory system .

Future Directions

While the exact future directions for TaCl4 are not explicitly mentioned in the search results, it’s worth noting that similar compounds like TiCl4 are widely utilized reagents in organic synthesis, often functioning through Lewis’s acid-promoted transformations . This suggests potential future directions for TaCl4 in the field of organic synthesis.

properties

IUPAC Name

tetrachlorotantalum
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/4ClH.Ta/h4*1H;/q;;;;+4/p-4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JYIFRKSFEGQVTG-UHFFFAOYSA-J
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

Cl[Ta](Cl)(Cl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

Cl4Ta
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID2065541
Record name Tantalum chloride (TaCl4)
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Molecular Weight

322.8 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Tantalum chloride (TaCl4)

CAS RN

13569-72-7
Record name Tantalum chloride (TaCl4)
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Record name Tantalum chloride (TaCl4)
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Record name Tantalum chloride (TaCl4)
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Record name Tantalum chloride (TaCl4)
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Record name Tantalum tetrachloride
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